Cas no 6634-66-8 (Azane;2-(1h-pyrrol-3-yl)acetic Acid)
6634-66-8 structure
Product Name:Azane;2-(1h-pyrrol-3-yl)acetic Acid
CAS No:6634-66-8
MF:C6H10N2O2
MW:142.155801296234
CID:963767
PubChem ID:24183621
Update Time:2025-04-19
Azane;2-(1h-pyrrol-3-yl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- azane,2-(1H-pyrrol-3-yl)acetic acid
- 2-(1h-pyrrol-3-yl)acetic Acid
- Azane
- NSC28583
- NSC-28583
- (1H-Pyrrol-3-yl)acetic acid--ammonia (1/1)
- 6634-66-8
- DTXSID40636721
- Azane;2-(1h-pyrrol-3-yl)acetic Acid
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- Inchi: 1S/C6H7NO2.H3N/c8-6(9)3-5-1-2-7-4-5;/h1-2,4,7H,3H2,(H,8,9);1H3
- InChI Key: LDRZODNQEGBJRC-UHFFFAOYSA-N
- SMILES: OC(CC1C=CNC=1)=O.N
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 142.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.1Ų
Experimental Properties
- PSA: 53.09
- LogP: 0.96570
Azane;2-(1h-pyrrol-3-yl)acetic Acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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